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Abstract

This technical guide provides a comprehensive overview of 4-(4-
Methylpiperazino)benzaldehyde, a key chemical intermediate in pharmaceutical research
and organic synthesis. This document details its chemical and physical properties, provides
insights into its synthesis and analysis, and explores its significant role in the development of
therapeutics, particularly for neurological disorders. Included are detailed data tables for easy
reference, conceptual experimental protocols, and visualizations of its application in targeting
central nervous system (CNS) pathways.

Introduction

4-(4-Methylpiperazino)benzaldehyde, with the CAS Number 27913-99-1, is an aromatic
aldehyde that incorporates a 4-methylpiperazine moiety.[1][2][3][4] This structural feature
imparts unique reactivity, making it a valuable building block for more complex molecules.[2] Its
primary application lies in the field of medicinal chemistry, where it serves as a crucial starting
material for the synthesis of novel drug candidates, especially those aimed at treating
neurological disorders.[2][3] Beyond pharmaceuticals, it is also utilized in the synthesis of
agrochemicals and specialty materials.[2]
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Chemical and Physical Properties

A summary of the key chemical and physical properties of 4-(4-
Methylpiperazino)benzaldehyde is presented in the table below. This data is essential for its
handling, storage, and application in experimental settings.

Property Value References
CAS Number 27913-99-1 [2][41[5]
Molecular Formula C12H16N20 [2][4]
Molecular Weight 204.27 g/mol [2]

Slightly pale yellow to yellow
Appearance ] [11[2]
solid (crystal or powder)

Melting Point 45-63 °C [1][2]
Purity =>98% [4]
Solubility Soluble in water. [1]

N Store at 0-8°C in a cool, dark
Storage Conditions ] [11[2]
place under an inert gas.

Synonyms: 1-(4-Formylphenyl)-4-methylpiperazine, 4-(4-Methylpiperazin-1-yl)benzaldehyde, p-
(4-Methylpiperazin-1-yl)benzaldehyde.[4]

Synthesis and Purification

The synthesis of 4-(4-Methylpiperazino)benzaldehyde is most commonly achieved through a
nucleophilic aromatic substitution reaction, such as the Buchwald-Hartwig amination.[6][7] This
palladium-catalyzed cross-coupling reaction provides an efficient method for forming the crucial
carbon-nitrogen bond.[6][7]

Conceptual Experimental Protocol: Synthesis

A representative synthetic protocol is the reaction of 1-methylpiperazine with 4-
fluorobenzaldehyde in the presence of a base.
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Materials:

1-methylpiperazine

4-fluorobenzaldehyde

Potassium carbonate (K2COs)

Dimethylformamide (DMF)

Ice water

Procedure:

o Dissolve 1-methylpiperazine in DMF in a reaction vessel.
e Add potassium carbonate to the solution.

e Heat the mixture with stirring to 80 °C.

o Add 4-fluorobenzaldehyde to the reaction mixture and continue heating for approximately 6
hours.

» Monitor the reaction progress by a suitable technique (e.g., TLC).
o Upon completion, cool the reaction mixture to room temperature.
» Quench the reaction by the dropwise addition of ice water to precipitate the product.

« |solate the solid product by filtration and dry.[8]
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General Synthesis Workflow
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Caption: General workflow for the synthesis of 4-(4-Methylpiperazino)benzaldehyde.

Purification

The crude product from the synthesis can be purified using standard laboratory techniques. For
higher purity, flash column chromatography is a common and effective method.[9]

Conceptual Protocol: Purification by Flash Column Chromatography
Materials:
e Crude 4-(4-Methylpiperazino)benzaldehyde

 Silica gel

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1299057?utm_src=pdf-body-img
https://www.benchchem.com/product/b1299057?utm_src=pdf-body
http://www.orgsyn.org/demo.aspx?prep=V87p0001
https://www.benchchem.com/product/b1299057?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1299057?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Appropriate solvent system (e.g., ethyl acetate/hexanes mixture)

Procedure:

o Prepare a slurry of silica gel in the chosen eluent and pack it into a glass column.

» Dissolve the crude product in a minimum amount of the eluent or a suitable solvent.
o Load the dissolved sample onto the top of the silica gel column.

o Elute the column with the solvent system, collecting fractions.

» Monitor the fractions by thin-layer chromatography (TLC) to identify those containing the
desired product.

o Combine the pure fractions and remove the solvent by rotary evaporation to yield the purified
product.[9]

Analytical Characterization

A variety of analytical methods are employed to confirm the identity and purity of 4-(4-
Methylpiperazino)benzaldehyde. These include nuclear magnetic resonance (NMR)
spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS).

[5]

Analytical Technique Purpose

'H and 3C NMR Structural elucidation and confirmation of the
an
chemical framework.

HPLC Purity assessment and quantification.

M Spect . Determination of molecular weight and
ass Spectrometry ] ]
confirmation of molecular formula.

FTIR Identification of functional groups.

Applications in Drug Discovery and Development
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The 4-(4-methylpiperazino)phenyl moiety is a significant pharmacophore in the design of
centrally active agents. Derivatives of 4-(4-Methylpiperazino)benzaldehyde have been
investigated for their potential to modulate key neurotransmitter systems implicated in a range
of neurological and psychiatric disorders.

Targeting Serotonin and Dopamine Receptors

The piperazine scaffold is prevalent in many CNS drugs.[10] Research has shown that
derivatives of 4-(4-Methylpiperazino)benzaldehyde can be synthesized to act as ligands for
serotonin (5-HT) and dopamine (Dz) receptors.[11][12][13] These receptors are critical targets
for the treatment of conditions such as depression, anxiety, schizophrenia, and Parkinson's
disease.[12][14][15] For instance, various N-arylpiperazine derivatives have been evaluated as
ligands for D2 and Ds dopamine receptors.[12][13] Similarly, compounds incorporating the 4-
methylpiperazino group have been developed as potent ligands for serotonin 5-HT2A and 5-
HTe receptors.[11][16][17]
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Role in CNS Drug Discovery
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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